Cas no 2648998-98-3 (3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole)

• Product Name: 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole
• CAS No: 2648998-98-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 6318615
• PubChem ID: 165858968
• Update Time: 2025-05-26

3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole
• 2648998-98-3
• EN300-1793110

• Inchi： 1S/C10H12N2O/c1-7-5-11-8(2)9(7)10(3-4-10)12-6-13/h5,11H,3-4H2,1-2H3
• InChI Key： YTNSIPOAVAZRIQ-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C(C)=CNC=2C)CC1

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole

Introduction to 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole (CAS No. 2648998-98-3)

3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 2648998-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, a category known for its diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of an isocyanate group and a cyclopropyl substituent, make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole consists of a pyrrole ring substituted with two methyl groups at the 2- and 4-positions, respectively, and an isocyanate functional group attached to a cyclopropyl ring. This configuration imparts distinct chemical properties that may influence its reactivity and interaction with biological targets. The isocyanate group, in particular, is a versatile moiety that can participate in various chemical transformations, including nucleophilic addition reactions and polymerization processes. These characteristics make the compound of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, there has been growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Pyrroles are heterocyclic compounds that exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of substituents such as alkyl groups and functional groups like isocyanates can modulate these biological activities, leading to the discovery of new therapeutic agents. The compound 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole represents an innovative approach to designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The isocyanate group can serve as a reactive site for further derivatization, allowing chemists to create complex molecules with tailored biological functions. For instance, it can be used to form amides or ureas with various nucleophiles, expanding the structural diversity of the resulting compounds. Additionally, the cyclopropyl ring can influence electronic and steric properties, affecting how the molecule interacts with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of pyrrole derivatives in drug discovery. Researchers have reported the synthesis and characterization of several pyrrole-based compounds that exhibit promising pharmacological effects. For example, modifications of the pyrrole core have led to the development of novel antifungal agents and kinase inhibitors. The compound 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole aligns with this trend by incorporating structural elements known to enhance bioactivity.

The synthesis of 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic techniques such as transition metal-catalyzed reactions may be employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its synthetic significance, this compound has potential applications in material science. Isocyanate-functionalized molecules are known for their ability to form polymers and coatings with unique properties. The cyclopropyl group can introduce rigidity into these materials, enhancing their mechanical strength or thermal stability. Such characteristics make 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole a valuable building block for developing advanced materials with specialized functionalities.

The biological evaluation of 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole is another area of active research. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to human health conditions such as cancer or inflammation. However, further investigation is needed to fully elucidate its pharmacological profile and potential therapeutic applications. Collaborative efforts between chemists and biologists are essential for translating these findings into clinical benefits.

The safety profile of any chemical compound is a critical consideration before it can be used in pharmaceutical or industrial applications. While 3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole has not been extensively studied from a toxicological perspective, standard safety protocols should be followed during handling and experimentation. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while reducing environmental impact. Green chemistry principles should be integrated into these efforts to ensure sustainable practices throughout drug development processes. Additionally, computational methods such as molecular modeling can aid in predicting bioactivity and designing analogs with enhanced properties.

In conclusion,3-(1-isocyanatocyclopropyl)-2,4-dimethyl-1H-pyrrole (CAS No. 2648998-98-3) represents an exciting opportunity for innovation in pharmaceutical chemistry and material science. Its unique structural features offer potential advantages in drug design and material development while requiring careful consideration from researchers regarding synthesis methodologies safety evaluations future applications remains promising as more information becomes available through continued exploration